2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid hydrochloride
Description
“2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid hydrochloride” is a chemical compound with the molecular formula C9H13NO2.ClH . It has a molecular weight of 203.67 . The compound is in the form of a powder .
Molecular Structure Analysis
The IUPAC name of the compound is "1-(prop-2-yn-1-yl)piperidine-2-carboxylic acid hydrochloride" . The InChI code is "1S/C9H13NO2.ClH/c1-2-6-10-7-4-3-5-8(10)9(11)12;/h1,8H,3-7H2,(H,11,12);1H" .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . The predicted melting point is 299.50°C, and the predicted boiling point is approximately 286.6°C at 760 mmHg .Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid hydrochloride involves the reaction of propargylamine with 2-piperidone followed by carboxylation and acidification to obtain the final product.", "Starting Materials": [ "Propargylamine", "2-Piperidone", "Carbon dioxide", "Hydrochloric acid", "Diethyl ether", "Sodium hydroxide", "Sodium chloride" ], "Reaction": [ "Step 1: Propargylamine is reacted with 2-piperidone in the presence of diethyl ether and sodium hydroxide to obtain 2-(prop-2-yn-1-yl)piperidin-2-one.", "Step 2: Carbon dioxide is bubbled through the reaction mixture to carboxylate the piperidinone intermediate, forming 2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid.", "Step 3: The crude product is then acidified with hydrochloric acid to obtain 2-(prop-2-yn-1-yl)piperidine-2-carboxylic acid hydrochloride.", "Step 4: The product is isolated by filtration and washed with water and diethyl ether. The final product is obtained as a white solid after drying." ] } | |
CAS RN |
2408962-53-6 |
Molecular Formula |
C9H14ClNO2 |
Molecular Weight |
203.7 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,5S,7r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid, exo](/img/structure/B6280500.png)